Cas no 2418644-88-7 (N-(2,6-dioxopiperidin-3-yl)-2-methoxy-N-methyl-4-nitrobenzamide)

• Product Name: N-(2,6-dioxopiperidin-3-yl)-2-methoxy-N-methyl-4-nitrobenzamide
• CAS No: 2418644-88-7
• MF: C₁₄H₁₅N₃O₆
• MW: 321.285403490067
• CID: 5679133
• PubChem ID: 165775699
• Update Time: 2025-10-29

N-(2,6-dioxopiperidin-3-yl)-2-methoxy-N-methyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26682796
• 2418644-88-7
• N-(2,6-dioxopiperidin-3-yl)-2-methoxy-N-methyl-4-nitrobenzamide

• Inchi： 1S/C14H15N3O6/c1-16(10-5-6-12(18)15-13(10)19)14(20)9-4-3-8(17(21)22)7-11(9)23-2/h3-4,7,10H,5-6H2,1-2H3,(H,15,18,19)
• InChI Key： XUPACFNFBJYYJB-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)N(C)C(C1C=CC(=CC=1OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 321.09608521g/mol
• Monoisotopic Mass: 321.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 122Ų

Additional information on N-(2,6-dioxopiperidin-3-yl)-2-methoxy-N-methyl-4-nitrobenzamide

Introduction to N-(2,6-dioxopiperidin-3-yl)-2-methoxy-N-methyl-4-nitrobenzamide (CAS No. 2418644-88-7)

N-(2,6-dioxopiperidin-3-yl)-2-methoxy-N-methyl-4-nitrobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2418644-88-7, represents a novel molecular entity with a unique structural framework that combines elements of heterocyclic chemistry and nitroaromatic functionality. The presence of both the 2,6-dioxopiperidin-3-yl moiety and the 4-nitrobenzamide group suggests potential applications in the development of bioactive molecules, particularly in the realm of drug discovery and molecular pharmacology.

The structural design of N-(2,6-dioxopiperidin-3-yl)-2-methoxy-N-methyl-4-nitrobenzamide incorporates several key chemical features that contribute to its pharmacological relevance. The piperidine ring, modified by the 2,6-dioxo substitution pattern, introduces a rigid bicyclic system that can enhance binding affinity and metabolic stability. Concurrently, the benzamide group with a nitro substituent at the para position provides additional opportunities for interactions with biological targets. This combination of structural elements makes the compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in exploring the therapeutic potential of nitrogen-containing heterocycles, particularly those featuring piperidine derivatives. The 2,6-dioxopiperidin-3-yl scaffold has been identified as a valuable pharmacophore in several drug candidates due to its ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that piperidine-based compounds can exhibit inhibitory effects on various kinases and other enzymes involved in signal transduction pathways. The incorporation of additional functional groups, such as the 4-nitrobenzamide moiety, further expands the chemical space available for designing novel bioactive molecules.

The nitro group in N-(2,6-dioxopiperidin-3-yl)-2-methoxy-N-methyl-4-nitrobenzamide not only contributes to the overall electronic properties of the molecule but also serves as a potential site for chemical modification. Nitroaromatic compounds have been extensively studied for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The methoxy and N-methyl substituents on the benzamide part of the molecule further enhance its complexity and potential for selective interaction with biological targets. These features collectively contribute to making this compound an intriguing subject for further pharmacological exploration.

The synthesis of N-(2,6-dioxopiperidin-3-yl)-2-methoxy-N-methyl-4-nitrobenzamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps may include condensation reactions to form the amide bond, protection-deprotection strategies to handle reactive functional groups, and selective nitration or methylation processes. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing the compound's structure and confirming its identity.

Evaluation of the pharmacological properties of N-(2,6-dioxopiperidin-3-yl)-2-methoxy-N-methyl-4-nitrobenzamide typically involves both in vitro and in vivo studies. In vitro assays can provide initial insights into its interaction with target enzymes or receptors through enzyme inhibition studies or receptor binding assays. Additionally, cell-based assays may be employed to assess its cytotoxicity or ability to modulate cellular signaling pathways. In vivo studies often involve administration of the compound to animal models to evaluate its efficacy and safety profiles. These studies are crucial for determining whether the compound has sufficient potential to proceed to clinical development.

The potential applications of N-(2,6-dioxopiperidin-3-yl)-2-methoxy-N-methyl-4-nitrobenzamide extend across multiple therapeutic areas due to its versatile structural features. For example, its ability to interact with enzymes involved in inflammation could make it a candidate for developing anti-inflammatory drugs. Similarly, its interaction with receptors or ion channels might be exploited for treating neurological disorders or cardiovascular diseases. Furthermore, the compound's unique chemical profile may also make it useful in combination therapies where multiple targets are modulated simultaneously.

The development of new drugs is an iterative process that relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. As research progresses, N-(2,6-dioxopiperidin-3-yl)-2-methoxy-N-methyl-4-nitrobenzamide) may be subjected to further modifications or derivatization to optimize its pharmacological properties. Computational methods such as molecular docking simulations can aid in predicting how this compound might interact with biological targets at an atomic level. Such computational approaches complement experimental data by providing rapid screening of potential drug candidates before they are synthesized.

In conclusion，N-(CAS No 2418644 88 7 ) represents a structurally complex organic molecule with significant potential in pharmaceutical research。 Its unique combination of heterocyclic and nitroaromatic features makes it an attractive candidate for further exploration。 Through continued investigation，this compound may contribute valuable insights into drug design principles， leading to novel therapeutic agents that address unmet medical needs。 The ongoing advancements in synthetic chemistry，pharmacological evaluation techniques，and computational methods promise to accelerate such discoveries， making compounds like N-(CAS No 2418644 88 7 ) increasingly relevant in modern medicine。